Cas no 1797558-75-8 (5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide
• CAS No: 1797558-75-8
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• CID: 6467968
• Update Time: 2025-08-03

5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C12H14N4O3/c1-8-4-11(15-19-8)12(17)14-9-5-13-16(6-9)10-2-3-18-7-10/h4-6,10H,2-3,7H2,1H3,(H,14,17)
• InChI Key： BGRAQQSKXOWQAH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=CN(C3CCOC3)N=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide

5-Methyl-N-[1-(Oxolan-3-Yl)Pyrazol-4-Yl]-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

The compound 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide (CAS No. 1797558758) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structural features, which include a 1,2-oxazole ring fused with a pyrazole moiety, and a carboxamide group attached to the oxazole ring. The presence of these functional groups makes it a versatile compound with diverse applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The oxazole ring is known for its stability and ability to form hydrogen bonds, which are critical for drug-target interactions. Similarly, the pyrazole moiety contributes to the molecule's ability to act as a ligand in metalloenzyme inhibition. These properties make 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-3-carboxamide a promising candidate for the development of new therapeutic agents.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This advancement not only enhances the scalability of production but also aligns with the principles of green chemistry.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies. It has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels suggests its utility in treating neurological disorders such as epilepsy and chronic pain conditions.

In terms of agricultural applications, this compound has been explored as a potential herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant metabolism could make it an effective tool for crop protection. However, further studies are required to assess its environmental impact and ensure sustainable use.

The structural versatility of 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yll]-1,2-oxtzolee-carboxamide also lends itself to material science applications. For instance, its ability to form stable complexes with metal ions could be exploited in the development of new materials for catalysis or sensing applications.

In conclusion, 5-methyl-N-[1-(oxolan3 yl)pyrazol4 yl] 1 2 oxazol 3 carboxamide (CAS No 1797558758) is a multifaceted compound with immense potential across various domains. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing science and technology.